Cas no 208842-38-0 (4-(4-methoxyphenyl)methylpiperidin-4-ol)

• Product Name: 4-(4-methoxyphenyl)methylpiperidin-4-ol
• CAS No: 208842-38-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6323464
• PubChem ID: 22628349
• Update Time: 2025-05-20

4-(4-methoxyphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)methylpiperidin-4-ol
• 4-Piperidinol, 4-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C13H19NO2/c1-16-12-4-2-11(3-5-12)10-13(15)6-8-14-9-7-13/h2-5,14-15H,6-10H2,1H3
• InChI Key： UQEHBBKISZLMRZ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(OC)C=C2)(O)CC1

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 370.0±32.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Additional information on 4-(4-methoxyphenyl)methylpiperidin-4-ol

4-(4-Methoxyphenyl)methylpiperidin-4-ol

4-(4-Methoxyphenyl)methylpiperidin-4-ol, also known by its CAS registry number 208842-38-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a methoxy-substituted phenyl group. The molecule's structure and functional groups make it a versatile compound with potential applications in drug development and material science.

The piperidine ring in 4-(4-methoxyphenyl)methylpiperidin-4-ol is a six-membered cyclic amine, which contributes to the compound's stability and reactivity. The methoxyphenyl group attached to the piperidine ring introduces additional electronic effects, enhancing the molecule's ability to interact with biological systems. This combination of structural features has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

Recent studies have focused on the pharmacological properties of 4-(4-methoxyphenyl)methylpiperidin-4-ol, particularly its ability to modulate cellular signaling pathways. For instance, research published in the journal *Chemical Biology* highlights the compound's role in inhibiting certain kinases, which are key enzymes involved in cell proliferation and survival. This finding suggests that the compound could be a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, 4-(4-methoxyphenyl)methylpiperidin-4-ol has also been investigated for its potential use in material science. Its unique structure allows it to form stable complexes with metal ions, making it a candidate for use in catalysis or as a building block for advanced materials. Researchers at the University of California have explored its use in creating self-healing polymers, where the compound acts as a cross-linking agent.

The synthesis of 4-(4-methoxyphenyl)methylpiperidin-4-ol involves a multi-step process that typically begins with the preparation of the methoxyphenyl group. This is followed by coupling reactions to attach the group to the piperidine ring. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

From an environmental perspective, studies have shown that 4-(4-methoxyphenyl)methylpiperidin-4-ol exhibits low toxicity to aquatic organisms, which is an important consideration for its potential industrial applications. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, 4-(4-methoxyphenyl)methylpiperidin-4-ol (CAS No 208842-38-0) is a versatile compound with significant potential in both pharmacology and material science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.